Cas no 91251-50-2 (Cyclohexanecarbonitrile,2-acetyl-1-methyl-)

Cyclohexanecarbonitrile,2-acetyl-1-methyl- structure
91251-50-2 structure
Product Name:Cyclohexanecarbonitrile,2-acetyl-1-methyl-
CAS No:91251-50-2
MF:C10H15NO
MW:165.232202768326
CID:799483
Update Time:2024-02-02

Cyclohexanecarbonitrile,2-acetyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonitrile,2-acetyl-1-methyl-
    • Cyclohexanecarbonitrile, 2-acetyl-1-methyl- (7CI)
    • Cyclohexanecarbonitrile, 2-acetyl-1-methyl-
    • Inchi: 1S/C10H15NO/c1-8(12)9-5-3-4-6-10(9,2)7-11/h9H,3-6H2,1-2H3
    • InChI Key: PITMLZGSFHGFRF-UHFFFAOYSA-N
    • SMILES: C1(C)(C#N)CCCCC1C(C)=O

Computed Properties

  • Exact Mass: 165.115
  • Monoisotopic Mass: 165.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9A^2

Experimental Properties

  • Density: 0.98±0.1 g/cm3(Predicted)
  • Boiling Point: 110-120 °C(Press: 0.3 Torr)
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